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Application Notes

Pegadricase is a pegylated recombinant uricase (urate oxidase) under investigation for the
treatment of chronic refractory gout.[1][2] It functions by catalyzing the oxidation of uric acid to
the more soluble compound allantoin, thereby reducing serum uric acid levels.[3] In clinical
settings, pegadricase is often administered as part of the combination product SEL-212, which
includes IMMTOR, a tolerogenic nanoparticle containing sirolimus, to mitigate immunogenic
responses to the uricase enzyme.[2][3][4]

These application notes and protocols are intended to provide guidance for the handling and
storage of pegadricase in a laboratory research setting. The information is based on publicly
available data from clinical trials and general knowledge of handling pegylated proteins. Note:
As pegadricase is an investigational drug, it is crucial to consult the manufacturer's or
supplier's specific product information sheet for the most accurate and up-to-date handling and

storage instructions.
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Quantitative Data Summary

The following table summarizes the dosing of pegadricase as reported in clinical trials. This

information is provided for context and is not a guideline for experimental use, which should be

determined by the specific research protocol.

o ) ) Route of

Clinical Trial Pegadricase o ]

Product Administratio  Frequency Reference
Phase Dosage

) 01-12 Intravenous )
Phase 1 Pegadricase ] Single Dose [5]
mg/kg Infusion

Phase 2 Intravenous

SEL-212 0.2 mg/kg ) Monthly [51[6]
(COMPARE) Infusion
Phase 3 Intravenous

SEL-212 0.2 mg/kg ) Monthly 4171
(DISSOLVE) Infusion

Experimental Protocols

General Handling and Storage of Lyophilized

Pegadricase

Pegadricase is presumed to be supplied as a lyophilized powder, a common formulation for

therapeutic enzymes to enhance stability.[8]

1.1. Storage of Lyophilized Powder:

o Temperature: Store lyophilized pegadricase in a temperature-controlled environment. Based

on standard practice for similar biologics, storage at 2-8°C is recommended. For long-term

storage, -20°C may be advisable. Always confirm the recommended storage temperature

with the supplier.

 Light: Protect from light by storing in the original packaging or a light-blocking container.

» Moisture: Keep the vial tightly sealed to prevent moisture absorption, which can compromise

the stability of the lyophilized powder.
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1.2. Personal Protective Equipment (PPE):

When handling pegadricase powder, the following PPE should be worn to avoid inhalation and
skin contact:

o Safety glasses or goggles
e Laboratory coat

 Nitrile gloves

1.3. Spill and Disposal:

e Spills: In case of a spill of the lyophilized powder, gently cover the spill with absorbent
material to avoid creating dust. Clean the area with a suitable laboratory disinfectant.
Dispose of contaminated materials in a sealed bag according to institutional guidelines for
chemical waste.

» Disposal: Dispose of unused pegadricase and all handling materials in accordance with
local, state, and federal regulations for pharmaceutical waste.

Reconstitution of Lyophilized Pegadricase for In Vitro
Studies

This protocol provides a general procedure for the reconstitution of lyophilized pegadricase.
The specific diluent and final concentration should be determined by the experimental design.

2.1. Materials:

Vial of lyophilized pegadricase

Sterile, non-pyrogenic diluent (e.qg., sterile Water for Injection, phosphate-buffered saline
(PBS) pH 7.4). The choice of diluent may affect the enzyme's activity and stability.

Sterile syringes and needles

Vortex mixer (optional)
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2.2. Reconstitution Procedure:

 Allow the vial of lyophilized pegadricase to equilibrate to room temperature before opening
to prevent condensation.

¢ Using a sterile syringe and needle, slowly add the predetermined volume of the appropriate
diluent to the vial. Direct the stream of diluent against the side of the vial to avoid foaming.

o Gently swirl the vial to dissolve the powder. Avoid vigorous shaking or vortexing, as this can
cause denaturation of the protein. If necessary, the vial can be gently rolled between the
hands.

 Visually inspect the solution for complete dissolution and the absence of particulate matter.
The reconstituted solution should be clear and colorless.

2.3. Storage of Reconstituted Solution:

o Temperature and Duration: The stability of the reconstituted solution is critical and should be
determined experimentally if not provided by the supplier. As a general precaution:

o Use the reconstituted solution immediately if possible.

o If short-term storage is necessary, store at 2-8°C. The allowable storage time at this
temperature should be validated.

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, which can degrade the enzyme. If
longer-term storage of the reconstituted solution is required, consider aliquoting the solution
into single-use volumes and storing at -20°C or -80°C. The stability under these conditions
must be verified.

In Vitro Uricase Activity Assay

This protocol describes a basic spectrophotometric assay to determine the enzymatic activity of
pegadricase by measuring the decrease in uric acid concentration.

3.1. Principle:
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Uricase catalyzes the oxidation of uric acid to allantoin. Uric acid has a strong absorbance at
approximately 293 nm, while allantoin does not. The rate of decrease in absorbance at this
wavelength is proportional to the uricase activity.

3.2. Materials:

Reconstituted pegadricase solution

Uric acid stock solution (e.g., 1 mM in a suitable buffer, such as 50 mM borate buffer, pH 8.5)

Reaction buffer (e.g., 50 mM borate buffer, pH 8.5)

UV-transparent cuvettes or microplate

Spectrophotometer capable of reading absorbance at 293 nm
3.3. Assay Procedure:

o Prepare a reaction mixture in a cuvette or microplate well containing the reaction buffer and
uric acid substrate at a known concentration.

» Equilibrate the reaction mixture to the desired assay temperature (e.g., 25°C or 37°C).

« Initiate the reaction by adding a small volume of the reconstituted pegadricase solution to
the reaction mixture.

o Immediately start monitoring the decrease in absorbance at 293 nm over time using the
spectrophotometer.

o Calculate the rate of change in absorbance (AA/min).

e The uricase activity can be calculated using the Beer-Lambert law (A = ecl), where the molar
extinction coefficient (€) of uric acid at 293 nm is approximately 12,600 M~icm~1.

Visualizations
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Caption: Workflow for handling and preparation of Pegadricase.
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Caption: Enzymatic action of Pegadricase on uric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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